N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide

• IUPAC Name: N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-(2-methylsulfanylphenyl)oxamide
• InChI: InChI=1S/C21H25N3O2S/c1-24-13-5-6-16-14-15(9-10-18(16)24)11-12-22-20(25)21(26)23-17-7-3-4-8-19(17)27-2/h3-4,7-10,14H,5-6,11-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: OEHLERHGOQAUCR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)CCNC(=O)C(=O)NC3=CC=CC=C3SC
• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol

Description

N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H25N3O2S and its molecular weight is 383.51. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

• A study on Almorexant , a tetrahydroisoquinoline derivative, investigated its metabolism and pharmacokinetics in humans. The research found that Almorexant is rapidly absorbed and extensively metabolized, with fecal excretion being the predominant route of elimination. This study provides a foundation for understanding the metabolic pathways of similar tetrahydroisoquinoline derivatives, which could be relevant for designing compounds with improved pharmacokinetic profiles (Dingemanse et al., 2013).

Potential Therapeutic Applications

• Research on Ecteinascidin 743 (ET-743) , a cytotoxic tetrahydroisoquinoline alkaloid, has shown promising antitumor activity. Given as a 72-hour continuous intravenous infusion, ET-743 displayed a pharmacokinetic profile that supports its potential as an anticancer agent. The study highlights the importance of understanding the drug's pharmacokinetics and toxicity to optimize its therapeutic use, suggesting a potential research direction for related compounds in cancer therapy (Ryan et al., 2001).

Insights into Disease Mechanisms

• Studies on Parkinson's disease have explored the role of N-methylation of azaheterocyclic amines . These studies suggest that altered metabolism of compounds similar to tetrahydroisoquinoline derivatives could play a role in the disease's pathogenesis. Understanding these metabolic pathways may provide insights into disease mechanisms and lead to the development of therapeutic strategies (Aoyama et al., 2000).